Cas no 19205-70-0 (N-(4-Bromophenyl)-3-chloropropanamide)

• Product Name: N-(4-Bromophenyl)-3-chloropropanamide
• CAS No: 19205-70-0
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• MDL: MFCD00835192
• CID: 1069609
• PubChem ID: 532060
• Update Time: 2025-06-23

N-(4-Bromophenyl)-3-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromophenyl)-3-chloropropanamide
• N-(4-BROMO-PHENYL)-3-CHLORO-PROPIONAMIDE
• 4-(3-Chlor-propionylamino)-1-brom-benzol
• AC1LB9YN
• AC1Q3UFW
• AE-018
• CTK6H7314
• N-(3-Chlor-propionyl)-4-brom-anilin
• N-(4-Brom-phenyl)-3-chlor-propionsaeureamid
• N-< 3-Chlor-propionyl> -4-brom-anilin
• Propanamide, N-(4-bromophenyl)-3-chloro-
• n-(4-bromophenyl)-3-chloropropionamide
• CS-0216363
• EN300-40912
• MFCD00835192
• Z240090024
• 19205-70-0
• DTXSID90336300
• SCHEMBL11720766
• AKOS000145922
• VZDHQIUBGSISCC-UHFFFAOYSA-N
• ALBB-018978
• AE-018/31857050
• FS-4812
• STK014000

• MDL： MFCD00835192
• Inchi： 1S/C9H9BrClNO/c10-7-1-3-8(4-2-7)12-9(13)5-6-11/h1-4H,5-6H2,(H,12,13)
• InChI Key： VZDHQIUBGSISCC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CCCl)=O

Computed Properties

• Exact Mass: 260.95567
• Monoisotopic Mass: 260.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 102-105°C
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-Bromophenyl)-3-chloropropanamide

N-(4-Bromophenyl)-3-chloropropanamide (CAS No: 19205-70-0)

N-(4-Bromophenyl)-3-chloropropanamide, also known by its CAS number 19205-70-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromophenyl group with a chloroalkanamide moiety. The molecule's structure contributes to its versatile properties, making it a valuable component in various applications.

The synthesis of N-(4-Bromophenyl)-3-chloropropanamide involves a series of carefully controlled reactions. The process typically begins with the bromination of an aromatic ring, followed by the introduction of the chloroalkanamide group through nucleophilic substitution or amide coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

One of the most notable applications of N-(4-Bromophenyl)-3-chloropropanamide is in the field of drug discovery. Its unique electronic properties and structural flexibility make it an ideal candidate for exploring new therapeutic agents. For instance, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be harnessed for developing novel pharmaceuticals.

Moreover, N-(4-Bromophenyl)-3-chloropropanamide has found utility in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable amide bonds makes it a valuable building block for constructing high-performance materials with tailored properties such as improved mechanical strength and thermal stability.

Recent research has also highlighted the environmental implications of N-(4-Bromophenyl)-3-chloropropanamide. Studies have demonstrated that this compound can undergo biodegradation under specific conditions, offering insights into its potential ecological impact and guiding sustainable practices in its production and use.

In terms of structural characterization, N-(4-Bromophenyl)-3-chloropropanamide exhibits distinct spectroscopic features that are well-documented in the scientific literature. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming its molecular structure and purity.

Looking ahead, the continued exploration of N-(4-Bromophenyl)-3-chloropropanamide's properties is expected to unlock new opportunities across diverse industries. Its role as a versatile building block in organic synthesis positions it as a key compound for future innovations in chemistry and materials science.